Cas no 1824853-40-8 (3-(Pent-1-en-1-yl)pyrrolidine)

• Product Name: 3-(Pent-1-en-1-yl)pyrrolidine
• CAS No: 1824853-40-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5885179
• PubChem ID: 131236158
• Update Time: 2025-06-08

3-(Pent-1-en-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-1839371
• 3-(pent-1-en-1-yl)pyrrolidine
• 1824853-40-8
• 3-(Pent-1-en-1-yl)pyrrolidine

• Inchi： 1S/C9H17N/c1-2-3-4-5-9-6-7-10-8-9/h4-5,9-10H,2-3,6-8H2,1H3/b5-4+
• InChI Key： RKWLMHPIPRANGN-SNAWJCMRSA-N
• SMILES： N1CCC(/C=C/CCC)C1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Pent-1-en-1-yl)pyrrolidine

Introduction to 3-(Pent-1-en-1-yl)pyrrolidine (CAS No. 1824853-40-8)

3-(Pent-1-en-1-yl)pyrrolidine, with the CAS number 1824853-40-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a pentenyl substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(Pent-1-en-1-yl)pyrrolidine consists of a five-membered pyrrolidine ring attached to a pentenyl group. The presence of the double bond in the pentenyl chain adds to the compound's reactivity and potential for forming diverse derivatives. This structural diversity has been exploited in various synthetic strategies, leading to the creation of compounds with a wide range of biological activities.

Recent studies have highlighted the potential of 3-(Pent-1-en-1-yl)pyrrolidine as a lead compound in drug discovery. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, it was shown that certain derivatives of 3-(Pent-1-en-1-yl)pyrrolidine effectively inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo models.

In addition to its anti-inflammatory properties, 3-(Pent-1-en-1-yl)pyrrolidine has also shown promise in neuropharmacology. A team from Harvard Medical School investigated the effects of this compound on central nervous system (CNS) disorders. Their findings, published in the Journal of Neurochemistry, indicated that specific derivatives of 3-(Pent-1-en-1-yl)pyrrolidine exhibited neuroprotective effects against oxidative stress and neuronal cell death. These results suggest that this compound could be a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 3-(Pent-1-en-1-yl)pyrrolidine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One notable method involves the palladium-catalyzed coupling reaction between a pyrrolidine derivative and an alkene, which allows for the introduction of various functional groups at different positions on the pentenyl chain. This flexibility in synthesis enables researchers to tailor the properties of the final product to meet specific therapeutic needs.

The pharmacokinetic profile of 3-(Pent-1-en-1-yl)pyrrolidine has also been studied extensively. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound was found to have good oral bioavailability and low toxicity, making it suitable for further preclinical and clinical evaluation.

In conclusion, 3-(Pent-1-en-1-yl)pyrrolidine (CAS No. 1824853-40-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and synthetic accessibility, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various disease areas, underscoring its significance in modern drug discovery efforts.